Cas no 2734773-75-0 (4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole)

• Product Name: 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole
• CAS No: 2734773-75-0
• MF: C₇H₉BrN₂O₂
• MW: 233.06
• CID: 5080566
• Update Time: 2026-03-01

4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole

• Inchi： 1S/C7H9BrN2O2/c1-10-6(5(8)4-9-10)7-11-2-3-12-7/h4,7H,2-3H2,1H3
• InChI Key： FFDHQNPEGVNATD-UHFFFAOYSA-N
• SMILES： C1=NN(C)C(C2OCCO2)=C1Br

Additional information on 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole

Introduction to 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole (CAS No. 2734773-75-0)

4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole (CAS No. 2734773-75-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a bromine substituent at the 4-position and a 1,3-dioxolan-2-yl moiety at the 5-position introduces additional functional groups that can modulate its reactivity and biological interactions, making it a valuable scaffold for drug discovery.

The 1,3-dioxolan-2-yl group is a five-membered oxygen-containing heterocycle that can participate in various chemical reactions, including nucleophilic substitution and metal coordination. This feature makes 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole a versatile intermediate in organic synthesis, particularly in the development of novel heterocyclic compounds. The bromine atom at the 4-position further enhances its utility as a synthetic precursor, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. Studies have demonstrated that modifications at different positions of the pyrazole ring can significantly influence its biological activity. For instance, the introduction of electron-withdrawing or electron-donating groups can alter the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. The brominated pyrazole derivatives have been particularly studied for their ability to interact with enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole is its potential as a lead compound for drug development. The combination of the bromine substituent and the 1,3-dioxolan-2-yl group creates a molecule with multiple sites for interaction with biological targets. This dual functionality has been exploited in several research studies aimed at identifying novel therapeutic agents. For example, researchers have investigated its activity against kinases and other enzymes implicated in cancer progression. Preliminary studies suggest that this compound exhibits inhibitory effects on certain kinases, making it a promising candidate for further development.

The synthesis of 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a pyrazole derivative followed by bromination at the desired position. Subsequent introduction of the 1,3-dioxolan-2-yl group via nucleophilic substitution or other coupling strategies completes the synthesis. The synthetic route underscores the importance of this compound as a building block in medicinal chemistry.

From a computational chemistry perspective, 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole has been subjected to molecular modeling studies to understand its binding interactions with biological targets. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For instance, computational analyses have revealed that the bromine atom and the 1,3-dioxolan-2-yl group play critical roles in stabilizing interactions with protein targets through hydrogen bonding and hydrophobic interactions.

The pharmacokinetic properties of 4-Bromo-5-(1,3-dioxolan-2-yl)-1-methyl-1H-pyrazole are also of great interest. Studies have examined its solubility, stability, and metabolic pathways to assess its potential as an oral therapeutic agent. The presence of polar functional groups such as the 1,3-dioxolan ring enhances solubility, which is crucial for drug bioavailability. Additionally, metabolic studies have shown that this compound undergoes biotransformation via cytochrome P450 enzymes, providing insights into potential drug-drug interactions.

In conclusion,4-Bromo-5-(1,3-dioxolan-y)-l-methyl-lH-pyrazole (CAS No. 2734773750) represents an exciting opportunity for medicinal chemists due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its promise as a lead compound for drug development make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future therapeutic strategies across various disease areas.